Cas no 2137473-39-1 ([1-Amino-4-ethyl-3-(methylsulfanyl)cyclohexyl]methanol)

• Product Name: [1-Amino-4-ethyl-3-(methylsulfanyl)cyclohexyl]methanol
• CAS No: 2137473-39-1
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 5950461
• PubChem ID: 165490956
• Update Time: 2025-05-21

[1-Amino-4-ethyl-3-(methylsulfanyl)cyclohexyl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-amino-4-ethyl-3-(methylsulfanyl)cyclohexyl]methanol
• EN300-1159195
• 2137473-39-1
• [1-Amino-4-ethyl-3-(methylsulfanyl)cyclohexyl]methanol

• Inchi： 1S/C10H21NOS/c1-3-8-4-5-10(11,7-12)6-9(8)13-2/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： JWYXWNKFPXKJJA-UHFFFAOYSA-N
• SMILES： S(C)C1CC(CO)(CCC1CC)N

Computed Properties

• Exact Mass: 203.13438547g/mol
• Monoisotopic Mass: 203.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.6Ų

Additional information on [1-Amino-4-ethyl-3-(methylsulfanyl)cyclohexyl]methanol

Introduction to [1-Amino-4-ethyl-3-(methylsulfanyl)cyclohexyl]methanol (CAS No. 2137473-39-1)

[1-Amino-4-ethyl-3-(methylsulfanyl)cyclohexyl]methanol (CAS No. 2137473-39-1) is a complex organic compound with a unique structure that combines amino, ethyl, and methylsulfanyl groups attached to a cyclohexane ring. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure provides a versatile platform for further chemical modifications, making it a valuable intermediate in organic synthesis.

The cyclohexane ring serves as the core of this compound, with substituents positioned at specific sites to influence its chemical reactivity and physical properties. The amino group (-NH2) at position 1 contributes to hydrogen bonding capabilities, enhancing solubility in polar solvents. Meanwhile, the ethyl group (-CH2CH3) at position 4 introduces hydrophobicity, balancing the molecule's overall polarity. The methylsulfanyl group (-SCH3) at position 3 adds electron-donating properties, which can stabilize reactive intermediates during synthesis.

Recent studies have explored the biological activity of [1-Amino-4-ethyl-3-(methylsulfanyl)cyclohexyl]methanol, particularly its potential as a lead compound in drug discovery. Researchers have investigated its ability to inhibit specific enzymes involved in metabolic pathways, suggesting its role in the development of novel therapeutic agents. Additionally, the compound's stability under physiological conditions makes it a promising candidate for drug delivery systems.

In the field of agrochemicals, this compound has shown potential as a precursor for herbicides and fungicides. Its ability to interact with biological membranes and disrupt cellular processes has been highlighted in recent agricultural studies. The incorporation of the methylsulfanyl group enhances its bioavailability, making it more effective in targeting specific pests and pathogens.

The synthesis of [1-Amino-4-ethyl-3-(methylsulfanyl)cyclohexyl]methanol involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for pharmacological studies. These methods utilize transition metal catalysts and chiral ligands to achieve high yields and selectivity.

From a materials science perspective, this compound has been explored as a building block for constructing advanced polymers and nanomaterials. Its functional groups provide opportunities for cross-linking and self-assembling behaviors, which are essential for creating high-performance materials with tailored properties. Researchers have demonstrated its use in synthesizing stimuli-responsive polymers that can respond to environmental changes such as temperature or pH levels.

Environmental considerations have also been addressed in recent studies focusing on [1-Amino-4-ethyl-3-(methylsulfanyl)cyclohexyl]methanol. Its biodegradability and eco-toxicity profiles have been evaluated to ensure sustainable practices in its production and application. Results indicate that the compound undergoes efficient microbial degradation under aerobic conditions, reducing its environmental footprint.

In conclusion, [1-Amino-4-ethyl-3-(methylsulfanyl)cyclohexyl]methanol (CAS No. 2137473-39-1) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables tailored chemical modifications, making it an invaluable tool in organic synthesis. Ongoing research continues to uncover new insights into its biological activity, material properties, and environmental impact, positioning it as a key player in future scientific advancements.